Cas no 22078-61-1 (2-oxo-2-(5-phenylthiophen-2-yl)acetic acid)

• Product Name: 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid
• CAS No: 22078-61-1
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• CID: 6054769
• PubChem ID: 13807694
• Update Time: 2025-11-01

2-oxo-2-(5-phenylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid
• CHEMBL3247427
• alpha-Oxo-5-phenyl-2-thiopheneacetic acid
• EN300-1861592
• DTXSID301287753
• 22078-61-1

• Inchi： 1S/C12H8O3S/c13-11(12(14)15)10-7-6-9(16-10)8-4-2-1-3-5-8/h1-7H,(H,14,15)
• InChI Key： BBOMFBHNAQUHRI-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)O)=O)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.01941529g/mol
• Monoisotopic Mass: 232.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid

Introduction to 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid (CAS No. 22078-61-1)

2-oxo-2-(5-phenylthiophen-2-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 22078-61-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative combines a thiophene ring with a β-keto acid moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural features of this compound contribute to its potential applications in drug discovery, particularly in the modulation of biological pathways associated with inflammation, cancer, and metabolic disorders.

The molecular structure of 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid consists of a central acetic acid derivative functionalized with a 5-phenylthiophene unit. This arrangement imparts unique electronic and steric properties that are exploited in synthetic chemistry and pharmacological studies. The presence of the thiophene ring enhances the compound's ability to interact with biological targets, while the phenyl group provides additional binding affinity and metabolic stability. Such structural characteristics make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Research has demonstrated that derivatives of thiophene can exhibit potent anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have shown that certain thiophene-containing molecules can inhibit the activity of enzymes such as COX-2 and LOX, which are key players in inflammatory responses. The acetic acid moiety in 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid further enhances its pharmacological potential by allowing for facile derivatization and modification.

One of the most compelling aspects of 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting specific disease pathways. For example, modifications to the phenylthiophene core have led to the discovery of molecules with enhanced selectivity for certain kinases or transcription factors. These findings underscore the importance of CAS No. 22078-61-1 as a building block in drug development pipelines.

The pharmacokinetic profile of 2-oxo-2-(5-phenylthiophen-2-yl)acetic acid is also a subject of considerable interest. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for clinical translation. Additionally, its solubility characteristics allow for formulation into various dosage forms, including oral tablets and injectable solutions. These attributes are critical for ensuring therapeutic efficacy and patient compliance.

Advances in computational chemistry have further accelerated the exploration of 2 oxo 2 (5 phenylthiophen 2 yl)acetic acid's potential applications. Molecular docking simulations have identified specific binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches complement experimental studies by predicting how modifications to the molecular structure may influence biological activity. Such integrative strategies are essential for optimizing lead compounds like CAS No 22078 61 1.

In conclusion, 2 oxo 2 (5 phenylthiophen 2 yl)acetic acid (CAS No 22078 61 1) represents a valuable asset in pharmaceutical research due to its structural versatility and biological relevance. Ongoing investigations continue to uncover new therapeutic applications for this compound and its derivatives. As our understanding of disease mechanisms evolves, so too does the potential for 22078 61 1 to contribute to next-generation treatments across multiple therapeutic areas.